Cas no 2308467-18-5 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid)
(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid
- EN300-1576848
- 2308467-18-5
- (3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]pentanoic acid
-
- Inchi: 1S/C26H32N2O5/c1-4-16(3)24(25(31)27-17(5-2)14-23(29)30)28-26(32)33-15-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,16-17,22,24H,4-5,14-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)/t16?,17-,24?/m0/s1
- InChI Key: BOSFWNFIVIJIJX-COYMHYPVSA-N
- SMILES: O(C(NC(C(N[C@H](CC(=O)O)CC)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 662
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 105Ų
(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1576848-1.0g |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]pentanoic acid |
2308467-18-5 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1576848-50mg |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]pentanoic acid |
2308467-18-5 | 50mg |
$768.0 | 2023-09-24 | ||
| Enamine | EN300-1576848-100mg |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]pentanoic acid |
2308467-18-5 | 100mg |
$804.0 | 2023-09-24 | ||
| Enamine | EN300-1576848-250mg |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]pentanoic acid |
2308467-18-5 | 250mg |
$840.0 | 2023-09-24 | ||
| Enamine | EN300-1576848-500mg |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]pentanoic acid |
2308467-18-5 | 500mg |
$877.0 | 2023-09-24 | ||
| Enamine | EN300-1576848-1000mg |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]pentanoic acid |
2308467-18-5 | 1000mg |
$914.0 | 2023-09-24 | ||
| Enamine | EN300-1576848-2500mg |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]pentanoic acid |
2308467-18-5 | 2500mg |
$1791.0 | 2023-09-24 | ||
| Enamine | EN300-1576848-5000mg |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]pentanoic acid |
2308467-18-5 | 5000mg |
$2650.0 | 2023-09-24 | ||
| Enamine | EN300-1576848-10000mg |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]pentanoic acid |
2308467-18-5 | 10000mg |
$3929.0 | 2023-09-24 |
(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
Additional information on (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid
(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid (CAS No. 2308467-18-5): A Comprehensive Overview
(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid (CAS No. 2308467-18-5) is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-L-Leucine, is a key intermediate in the synthesis of various peptides and proteins, playing a crucial role in the development of novel therapeutic agents and diagnostic tools.
The structure of (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid is characterized by a fluorenylmethyloxycarbonyl (Fmoc) protecting group attached to the amino group, and a leucine residue linked to a pentanoic acid moiety. The Fmoc protecting group is widely used in peptide synthesis due to its stability under mild conditions and ease of removal, making it an ideal choice for the synthesis of complex peptides and proteins.
Recent advancements in the field of peptide chemistry have highlighted the importance of (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid in the development of bioactive peptides. These peptides have shown promising applications in various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-L-Leucine derivatives can enhance the stability and bioavailability of therapeutic peptides, thereby improving their efficacy.
In addition to its role in peptide synthesis, (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid has also been explored for its potential in drug delivery systems. Researchers at the University of California, San Francisco, have developed a novel nanoparticle-based delivery system using Fmoc-L-Leucine as a key component. This system has shown enhanced cellular uptake and targeted delivery of therapeutic agents, making it a promising platform for personalized medicine.
The synthesis of (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid involves several well-established chemical reactions. The first step typically involves the protection of the amino group with the Fmoc protecting group, followed by the coupling of the leucine residue to the pentanoic acid moiety. The final step involves purification and characterization using techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS).
The physical and chemical properties of (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid are well-documented. It is a white crystalline solid with a molecular weight of 445.54 g/mol. The compound is soluble in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in various chemical reactions and biological assays.
The safety profile of (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid is an important consideration for its use in research and development. While it is generally considered safe when handled under appropriate laboratory conditions, proper personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, it is important to follow all relevant safety guidelines and regulations when working with this compound.
In conclusion, (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid (CAS No. 2308467-18-5) is a versatile and valuable compound with significant applications in chemical biology and medicinal chemistry. Its unique structure and properties make it an essential tool for researchers working on peptide synthesis, drug development, and drug delivery systems. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.
2308467-18-5 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)